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Compound Focus: Albendazole sulfone-d7
Cat. No.: S12888851

Available Information on Albendazole Sulfone-d7

The table below summarizes the key characteristics of Albendazole Sulfone-d7 based on current search

results:
Aspect Description
Chemical Deuterium-labeled analog of Albendazole Sulfone [1].
Identity
Primary Internal standard for quantitative analysis using LC-MS, GC-MS, or NMR [1].
Application
Biological Retains anti-parasitic effect against Echinococcus multilocularis Metacestodes, as
Activity per its non-labeled parent metabolite [1].
Molecular C12HsD7N30a4S [1] [2].
Formula
Molecular 304.37 g/mol [1] [2].
Weight
CAS Number 2469575-37-7 [2].
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Aspect Description

Key Suppliers MedChemExpress (MCE) and ClearSynth [1] [2].

Validated Experimental Protocol for Metabolite Analysis

While data for the deuterated form is lacking, a 2025 validated HPLC method for simultaneous
determination of albendazole and its metabolites (albendazole sulfoxide and albendazole sulfone) in plasma

provides a robust experimental protocol that can be directly adapted for Albendazole Sulfone-d7 [3].

The workflow below illustrates the key steps in this analytical method:

HPLC Conditions

Plasma Sample

[Column: XBridge C18 (4.6x250 mm, 5 pm)]

@obile Phase: Acetonitrile / Ammonium Acetate Buffer (GradientD

[Solid-Phase Extraction (SPED HPLC Conditions
\ »
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[Data & QuantiﬁcatiorD

(Flow Rate: 1.2 mL/min)

[Detection: PDA at 292 nrn]

Click to download full resolution via product page

This method was fully validated according to European Medicines Agency (EMA) guidelines, demonstrating

satisfactory performance in [3]:

¢ Linearity: Range of 0.025 to 2.0 ug/mL for all three analytes.
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e Precision and Accuracy: CV < 15.1% and deviations < 117.7% even at the lower limit of
guantification (LLOQ).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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